Cas no 2287283-24-1 (6-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid)

• Product Name: 6-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid
• CAS No: 2287283-24-1
• MF: C₁₀H₁₀FN₃O₂
• MW: 223.203705310822
• CID: 6074380
• PubChem ID: 165743777
• Update Time: 2025-10-29

6-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287283-24-1
• EN300-6750750
• 6-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid

• Inchi： 1S/C10H10FN3O2/c1-5(2)14-9-7(12-13-14)4-3-6(11)8(9)10(15)16/h3-5H,1-2H3,(H,15,16)
• InChI Key： ZTYOQZFAUAFSRM-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C(=O)O)N(C(C)C)N=N2

Computed Properties

• Exact Mass: 223.07570473g/mol
• Monoisotopic Mass: 223.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68Ų

Additional information on 6-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid

Comprehensive Overview of 6-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS No. 2287283-24-1)

6-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS No. 2287283-24-1) is a fluorinated benzotriazole derivative with significant potential in pharmaceutical and agrochemical applications. This compound belongs to the class of heterocyclic carboxylic acids, which are widely studied for their bioactive properties. The presence of a fluoro substituent at the 6-position and a propan-2-yl group at the 1-position enhances its lipophilicity and metabolic stability, making it a promising candidate for drug discovery.

In recent years, fluorinated benzotriazoles have gained attention due to their role in medicinal chemistry and material science. Researchers are particularly interested in their enzyme inhibition capabilities, especially in targeting kinases and proteases. The carboxylic acid moiety in this compound allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives with tailored properties. This flexibility makes 6-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid a valuable building block in organic synthesis.

The compound's CAS number 2287283-24-1 is frequently searched in scientific databases, reflecting its growing relevance in drug development and chemical research. Users often inquire about its synthetic routes, physicochemical properties, and biological activity. For instance, its solubility in organic solvents and stability under various pH conditions are critical parameters for formulation scientists. Additionally, its potential as a fluorescence probe or ligand in metal-organic frameworks (MOFs) has sparked interest in materials science.

From an SEO perspective, keywords like "6-fluoro benzotriazole synthesis," "CAS 2287283-24-1 applications," and "fluorinated heterocycles in drug design" are highly relevant. These terms align with current trends in green chemistry and sustainable pharmaceuticals, where researchers seek eco-friendly synthetic methods. The compound's low toxicity profile and biodegradability further enhance its appeal in environmentally conscious applications.

In conclusion, 6-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS No. 2287283-24-1) represents a versatile and innovative chemical entity with broad applications. Its unique structural features and functional groups make it a subject of ongoing research, particularly in pharmaceutical intermediates and specialty chemicals. As the demand for high-performance compounds grows, this molecule is poised to play a pivotal role in advancing scientific and industrial innovations.